Cas no 2228509-45-1 (tert-butyl N-4-hydroxy-3-(1H-imidazol-4-yl)phenylcarbamate)

• Product Name: tert-butyl N-4-hydroxy-3-(1H-imidazol-4-yl)phenylcarbamate
• CAS No: 2228509-45-1
• MF: C₁₄H₁₇N₃O₃
• MW: 275.303083181381
• CID: 6282492
• PubChem ID: 165899597
• Update Time: 2025-07-18

tert-butyl N-4-hydroxy-3-(1H-imidazol-4-yl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-hydroxy-3-(1H-imidazol-4-yl)phenylcarbamate
• tert-butyl N-[4-hydroxy-3-(1H-imidazol-4-yl)phenyl]carbamate
• 2228509-45-1
• EN300-1873705

• Inchi： 1S/C14H17N3O3/c1-14(2,3)20-13(19)17-9-4-5-12(18)10(6-9)11-7-15-8-16-11/h4-8,18H,1-3H3,(H,15,16)(H,17,19)
• InChI Key： VXSINZYGTFDWTP-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=C(C2=CN=CN2)C=1)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 275.12699141g/mol
• Monoisotopic Mass: 275.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 87.2Ų

Additional information on tert-butyl N-4-hydroxy-3-(1H-imidazol-4-yl)phenylcarbamate

Introduction to Tert-butyl N-4-hydroxy-3-(1H-imidazol-4-yl)phenylcarbamate (CAS No. 2228509-45-1)

Tert-butyl N-4-hydroxy-3-(1H-imidazol-4-yl)phenylcarbamate, with the chemical identifier CAS No. 2228509-45-1, is a compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a unique structural arrangement of functional groups, exhibits promising properties that make it a valuable candidate for further research and development in medicinal applications.

The structure of tert-butyl N-4-hydroxy-3-(1H-imidazol-4-yl)phenylcarbamate consists of several key components that contribute to its chemical behavior and potential biological activity. The presence of a tert-butyl group provides steric hindrance, which can influence the compound's solubility and metabolic stability. The hydroxyphenyl moiety introduces a hydroxyl group into the aromatic ring, which is known to participate in hydrogen bonding and can enhance interactions with biological targets. Additionally, the 1H-imidazole ring is a common pharmacophore in drug discovery, often contributing to binding affinity and selectivity.

In recent years, there has been a growing interest in the development of novel carbamate-based compounds due to their diverse biological activities. Carbamates are known for their ability to act as intermediates in the synthesis of various pharmacologically active molecules. The specific arrangement of atoms in tert-butyl N-4-hydroxy-3-(1H-imidazol-4-yl)phenylcarbamate suggests potential applications in the inhibition of enzymes and receptors involved in inflammatory pathways, making it a promising candidate for therapeutic intervention.

Current research in the field of medicinal chemistry has highlighted the importance of designing molecules with multiple functional groups that can interact with biological targets in a synergistic manner. The combination of a hydroxyl group, an imidazole ring, and a carbamate moiety in tert-butyl N-4-hydroxy-3-(1H-imidazol-4-yl)phenylcarbamate positions it as a versatile scaffold for further derivatization and optimization. Such structural features are often associated with enhanced binding affinity and improved pharmacokinetic properties.

One of the most exciting aspects of this compound is its potential role in modulating cellular signaling pathways. The imidazole ring, in particular, is known to interact with various biological targets, including histidine residues in enzymes and proteins. This interaction can lead to changes in enzyme activity and downstream signaling events, which may have therapeutic implications. For instance, compounds containing imidazole moieties have been explored for their anti-inflammatory and anti-proliferative effects.

The tert-butyl group also plays a crucial role in determining the overall properties of the molecule. This bulky substituent can influence the compound's solubility in both aqueous and organic solvents, which is critical for formulation development. Additionally, the steric bulk provided by the tert-butyl group can prevent unwanted side reactions by shielding reactive sites on the molecule.

In vitro studies have begun to uncover the potential biological activities of tert-butyl N-4-hydroxy-3-(1H-imidazol-4-yl)phenylcarbamate. Initial experiments suggest that this compound may exhibit inhibitory effects on certain enzymes involved in inflammation and oxidative stress. These findings are particularly intriguing given the increasing recognition of these pathways as key contributors to various chronic diseases.

The hydroxyphenyl group is another important feature that contributes to the compound's biological profile. Hydroxyl groups are well-known for their ability to form hydrogen bonds, which can enhance interactions with biological targets. In addition, hydroxylated aromatic compounds have been shown to exhibit antioxidant properties, further supporting their potential therapeutic applications.

The synthesis of tert-butyl N-4-hydroxy-3-(1H-imidazol-4-yl)phenylcarbamate presents an interesting challenge due to the complexity of its structure. However, advances in synthetic methodologies have made it possible to construct such molecules with high precision and yield. Modern techniques such as palladium-catalyzed cross-coupling reactions have enabled the efficient assembly of heterocyclic systems like imidazole rings, while protecting group strategies have allowed for selective functionalization at multiple sites.

The development of new synthetic routes has also facilitated the exploration of analogues based on this core structure. By modifying individual functional groups or introducing additional substituents, researchers can fine-tune the properties of tert-butyl N-4-hydroxy-3-(1H-imidazol-4-y l)phen ylcarb amate to optimize its biological activity and pharmacokinetic profile. This iterative process is essential for identifying lead compounds that can be further developed into novel therapeutics.

The future prospects for this compound are promising, with ongoing research aimed at elucidating its mechanism of action and exploring new therapeutic applications. Collaborative efforts between synthetic chemists and biologists will be crucial in translating laboratory findings into clinical benefits. As our understanding of disease mechanisms continues to evolve, compounds like tert-but yl N - 4 - hydro x y - 3 - ( 1 H - i mid az ol - 4 - y l ) phen yl carb amate may emerge as key players in next-generation therapies.